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Astemizole-d3 Astemizole-d3
Brand Name: Vulcanchem
CAS No.: 1189961-39-4
VCID: VC0028714
InChI: InChI=1S/C28H31FN4O/c1-34-25-12-8-21(9-13-25)14-17-32-18-15-24(16-19-32)30-28-31-26-4-2-3-5-27(26)33(28)20-22-6-10-23(29)11-7-22/h2-13,24H,14-20H2,1H3,(H,30,31)/i1D3
SMILES: COC1=CC=C(C=C1)CCN2CCC(CC2)NC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)F
Molecular Formula: C28H31FN4O
Molecular Weight: 461.6

Astemizole-d3

CAS No.: 1189961-39-4

Reference Standards

VCID: VC0028714

Molecular Formula: C28H31FN4O

Molecular Weight: 461.6

Astemizole-d3 - 1189961-39-4

CAS No. 1189961-39-4
Product Name Astemizole-d3
Molecular Formula C28H31FN4O
Molecular Weight 461.6
IUPAC Name 1-[(4-fluorophenyl)methyl]-N-[1-[2-[4-(trideuteriomethoxy)phenyl]ethyl]piperidin-4-yl]benzimidazol-2-amine
Standard InChI InChI=1S/C28H31FN4O/c1-34-25-12-8-21(9-13-25)14-17-32-18-15-24(16-19-32)30-28-31-26-4-2-3-5-27(26)33(28)20-22-6-10-23(29)11-7-22/h2-13,24H,14-20H2,1H3,(H,30,31)/i1D3
Standard InChIKey GXDALQBWZGODGZ-FIBGUPNXSA-N
SMILES COC1=CC=C(C=C1)CCN2CCC(CC2)NC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)F
Synonyms 1-[(4-Fluorophenyl)methyl]-N-[1-[2-(4-methoxy-d3-phenyl)ethyl]-4-piperidinyl]-1H-benzimidazol-2-amine; Astemisan-d3; Hismanal-d3; Histamen-d3; Paralergin-d3; R 42512-d3; R 43512-d3; Retolen-d3; Waruzol-d3;
PubChem Compound 46780485
Last Modified Nov 11 2021
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